Cas no 134486-00-3 (Fmoc-3-iodo-L-tyrosine)

Fmoc-3-iodo-L-tyrosine is a protected amino acid derivative widely used in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS). The Fmoc (9-fluorenylmethoxycarbonyl) group serves as a temporary protecting group for the α-amino group, ensuring selective deprotection under mild basic conditions. The 3-iodo substitution on the tyrosine aromatic ring enhances its utility in post-synthetic modifications, such as palladium-catalyzed cross-coupling reactions (e.g., Sonogashira or Suzuki couplings), enabling the introduction of diverse functional groups or bioconjugation. This derivative maintains high chemical stability and compatibility with standard Fmoc-based protocols. Its orthogonally protected side chain (typically tBu or other acid-labile groups) allows for controlled deprotection, facilitating precise peptide assembly. The compound is particularly valuable in synthesizing labeled peptides for biochemical studies or radiopharmaceutical applications.

Fmoc-3-iodo-L-tyrosine structure

Product Name:Fmoc-3-iodo-L-tyrosine

CAS No:134486-00-3

MF:C₂₄H₂₀INO₅

MW:529.32377910614

MDL:MFCD00235906

CID:105716

PubChem ID:10875104

Update Time:2025-07-02

Fmoc-3-iodo-L-tyrosine Chemical and Physical Properties

Names and Identifiers

- Fmoc-3-iodo-L-tyrosine
- Fmoc-3-iodo-Tyr-OH
- Fmoc-L-3-Iodotyrosine
- Fmoc-L-Tyr(3-I)-OH
- Fmoc-Tyr（3-I）-OH
- L-Tyrosine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-3-iodo-
- (S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-hydroxy-3-iodophenyl)propionic acid
- Fmoc-(3-iodo)-Tyr-OH
- Fmoc-(3-iodo)-tyrosine
- Fmoc-Tyr-(3'-I)-OH
- N-[(9-fluorenylmethyloxy)carbonyl]-L-3-iodotyrosine
- N-[(9H-Fluoren-9-Ylmethoxy)Carbonyl]-3-Iodo-L-Tyrosine
- SCHEMBL2030857
- DTXSID20446663
- SCHEMBL14584328
- AS-10396
- E70515
- C24H20INO5
- N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-3-iodo-tyrosine
- AKOS015907961
- EN300-7363350
- AKOS015837217
- (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-hydroxy-3-iodophenyl)propanoic acid
- J-006545
- CS-0100996
- 134486-00-3
- AC-27954
- (S)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-3-(4-hydroxy-3-iodophenyl)propanoic acid
- L-Tyrosine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-3-iodo-
- MFCD00235906
- (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-hydroxy-3-iodophenyl)propanoic acid
- (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-hydroxy-3-iodophenyl)propanoic acid
- (2S)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3-(4-hydroxy-3-iodophenyl)propanoic acid
- MDL： MFCD00235906
- Inchi： 1S/C24H20INO5/c25-20-11-14(9-10-22(20)27)12-21(23(28)29)26-24(30)31-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-11,19,21,27H,12-13H2,(H,26,30)(H,28,29)/t21-/m0/s1
- InChI Key： ZRJAMVZQFHAZAE-NRFANRHFSA-N
- SMILES： IC1=C(C=CC(=C1)C[C@@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)O

Computed Properties

Exact Mass: 529.03900
Monoisotopic Mass: 529.03862g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 31
Rotatable Bond Count: 8
Complexity: 624
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 6
XLogP3: 4.9
Topological Polar Surface Area: 95.9Å²

Experimental Properties

Color/Form: Not determined
Density: 1.634±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Insuluble (1.8E-3 g/L) (25 ºC),
PSA: 95.86000
LogP: 4.92210
Solubility: Not determined

Fmoc-3-iodo-L-tyrosine Security Information

HazardClass：IRRITANT

Fmoc-3-iodo-L-tyrosine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F860950-25mg	Fmoc-3-iodo-L-tyrosine	134486-00-3		25mg	$ 52.00	2023-09-07
TRC	F860950-50mg	Fmoc-3-iodo-L-tyrosine	134486-00-3		50mg	$ 52.00	2023-09-07
TRC	F860950-100mg	Fmoc-3-iodo-L-tyrosine	134486-00-3		100mg	$ 75.00	2023-09-07
TRC	F860950-250mg	Fmoc-3-iodo-L-tyrosine	134486-00-3		250mg	$133.00	2023-05-18
abcr	AB176014-1 g	N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-3-iodo-tyrosine, 97%; .	134486-00-3	97%	1g	€242.70	2022-06-11
abcr	AB176014-5 g	N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-3-iodo-tyrosine, 97%; .	134486-00-3	97%	5g	€897.40	2022-06-11
eNovation Chemicals LLC	D954307-5g	Fmoc-3-iodo-l-tyrosine	134486-00-3	98%	5g	$230	2024-06-07
eNovation Chemicals LLC	D954307-25g	Fmoc-3-iodo-l-tyrosine	134486-00-3	98%	25g	$740	2024-06-07
Chemenu	CM563745-1g	(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-hydroxy-3-iodophenyl)propanoic acid	134486-00-3	95%+	1g	$***	2023-03-30
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	F181241-1g	Fmoc-3-iodo-L-tyrosine	134486-00-3	95%	1g	¥1106.90	2023-09-02